Cas no 2227701-22-4 ((2S)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine)

• Product Name: (2S)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine
• CAS No: 2227701-22-4
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6592972
• PubChem ID: 165624234
• Update Time: 2025-05-20

(2S)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine
• EN300-1776140
• 2227701-22-4

• Inchi： 1S/C11H16N2O4/c1-7(12)4-8-5-9(13(14)15)11(17-3)10(6-8)16-2/h5-7H,4,12H2,1-3H3/t7-/m0/s1
• InChI Key： BDSBBXGQJCEAAT-ZETCQYMHSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C[C@H](C)N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.3Ų

Additional information on (2S)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine

Comprehensive Analysis of (2S)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine (CAS No. 2227701-22-4): Properties, Applications, and Research Insights

The compound (2S)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine (CAS No. 2227701-22-4) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This chiral amine derivative, characterized by its 3,4-dimethoxy-5-nitrophenyl moiety, presents intriguing opportunities for drug discovery and material science. Researchers are particularly interested in its stereospecific properties, as the (2S) configuration often plays a critical role in biological activity.

In recent years, the scientific community has shown growing interest in nitrophenyl derivatives like this compound, especially in the context of central nervous system (CNS) drug development. The presence of both methoxy groups and a nitro substituent on the aromatic ring creates a distinctive electronic environment that influences the molecule's interactions with biological targets. This has led to numerous investigations into its potential as a pharmacological scaffold or intermediate in synthetic pathways.

The compound's CAS number 2227701-22-4 serves as a crucial identifier in chemical databases and regulatory documentation. Analytical studies using techniques such as HPLC, NMR spectroscopy, and mass spectrometry have confirmed its structural integrity and purity. These characterization methods are particularly important for ensuring reproducibility in research applications, especially when investigating the compound's potential in medicinal chemistry or material science applications.

From a synthetic chemistry perspective, the preparation of (2S)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine typically involves asymmetric synthesis strategies to control the stereochemistry at the propan-2-amine center. Recent publications have highlighted innovative approaches to its synthesis, including enantioselective catalysis and chiral resolution techniques. These methodological advances address the growing demand for efficient production of enantiomerically pure compounds in pharmaceutical development.

The compound's physicochemical properties, including its solubility profile, stability under various conditions, and spectral characteristics, have been extensively documented in scientific literature. These parameters are crucial for researchers working on formulation development or studying the compound's behavior in biological systems. Notably, the nitro group contributes to both the compound's electronic properties and its potential for further chemical modifications.

In the context of current research trends, (2S)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine has been investigated for its potential role in neuropharmacology and receptor binding studies. The combination of its chiral center and aromatic substitution pattern makes it an interesting candidate for structure-activity relationship (SAR) studies. Researchers are particularly interested in how modifications to the propan-2-amine moiety might influence biological activity.

Quality control considerations for this compound emphasize the importance of chiral purity analysis, given the potential differences in biological activity between enantiomers. Advanced analytical techniques such as chiral HPLC and polarimetry are routinely employed to verify the enantiomeric excess of synthesized material. These quality assurance measures are critical for ensuring reliable research outcomes in both academic and industrial settings.

The safety profile of CAS 2227701-22-4 has been documented in accordance with standard laboratory practice guidelines. While not classified as hazardous under normal handling conditions, researchers are advised to follow appropriate laboratory safety protocols when working with this compound. Material safety data sheets provide detailed information about proper storage conditions, personal protective equipment recommendations, and handling procedures.

From a commercial perspective, the availability of (2S)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine from chemical suppliers has increased in recent years, reflecting growing research interest. The compound is typically offered in various quantities with certified analytical data and purity specifications to meet diverse research needs. This accessibility has facilitated broader investigation into its potential applications across multiple scientific disciplines.

Future research directions for this compound may explore its utility as a building block in more complex molecular architectures or investigate its potential biological activities more comprehensively. The continued development of asymmetric synthetic methods may also lead to more efficient production routes, making the compound more accessible for large-scale studies. As with many specialized research chemicals, collaboration between synthetic chemists, analytical experts, and biological researchers will likely yield the most significant advances in understanding and utilizing this interesting molecule.